Cas no 1002910-53-3 (ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate
• CAS No: 1002910-53-3
• MF: C₁₇H₁₅N₃O₄S₂
• MW: 389.448701143265
• CID: 6256340
• PubChem ID: 2593110
• Update Time: 2025-05-19

ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate
• 1002910-53-3
• ethyl 4-[[2-[(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]amino]benzoate
• AKOS005654725
• F0594-2662
• ethyl 4-(2-((5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)thio)acetamido)benzoate

• Inchi： 1S/C17H15N3O4S2/c1-2-23-16(22)11-5-7-12(8-6-11)18-14(21)10-26-17-20-19-15(24-17)13-4-3-9-25-13/h3-9H,2,10H2,1H3,(H,18,21)
• InChI Key： OGNWLGAZGBIISO-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CS2)O1)CC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 389.05039832g/mol
• Monoisotopic Mass: 389.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate

Comprehensive Analysis of Ethyl 4-(2-{[5-(Thiophen-2-yl)-1,3,4-Oxadiazol-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1002910-53-3)

The compound ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1002910-53-3) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thiophene ring and a 1,3,4-oxadiazole core, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of the sulfanyl and acetamido groups further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic databases. The compound's CAS No. 1002910-53-3 is often queried alongside terms like "synthesis methods" and "biological activity," reflecting its growing relevance in medicinal chemistry.

The 1,3,4-oxadiazole moiety in this compound is known for its electron-withdrawing properties, which are crucial in designing fluorescent probes and organic semiconductors. This aligns with the current trend of searching for "organic electronic materials" and "small molecule sensors." The thiophene ring, a common motif in conjugated polymers, further broadens its applicability in optoelectronic devices, a hot topic in material science forums.

From a synthetic perspective, ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate can be prepared via multi-step reactions involving esterification, cyclization, and amide coupling. These methods are frequently discussed in organic chemistry communities, with searches like "efficient oxadiazole synthesis" gaining traction. The compound's CAS No. 1002910-53-3 is also associated with queries about "scale-up challenges" and "purification techniques," highlighting its industrial potential.

Environmental and sustainability considerations are increasingly important in chemical research. The sulfanyl group in this compound offers opportunities for green chemistry applications, such as catalysis or biodegradable materials. Searches for "sustainable heterocycles" and "eco-friendly synthesis" often intersect with discussions about molecules like ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate, making it a timely subject for review.

In summary, ethyl 4-(2-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1002910-53-3) represents a versatile scaffold with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural features and synthetic accessibility continue to attract attention from researchers worldwide, as evidenced by the growing volume of related searches and publications.